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Compound of Interest

Compound Name: Methyl picolinimidate

Cat. No.: B141921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl picolinimidate, with the CAS number 19547-38-7, is a heterocyclic compound

belonging to the pyridine family. While direct biological applications of methyl picolinimidate
are not extensively documented in publicly available literature, its significance lies in its role as

a versatile chemical intermediate in organic synthesis. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and, most notably, its application

as a precursor in the synthesis of more complex molecules, including those with potential

biological activity. Detailed experimental protocols, safety information, and visualizations of its

synthetic utility are presented to support researchers and drug development professionals in

leveraging this compound for novel molecular design and synthesis.

Chemical Properties and Data
Methyl picolinimidate is a colorless to pale-yellow or yellow-brown liquid, semi-solid, or solid.

[1] It is characterized by the following identifiers and properties:
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Property Value Reference

IUPAC Name
methyl pyridine-2-

carboximidate
[1]

Synonyms
Methyl iminopicolinate,

Picolinimidic Acid Methyl Ester
[2]

CAS Number 19547-38-7 [2]

Molecular Formula C₇H₈N₂O [2]

Molecular Weight 136.15 g/mol [2]

Physical Form

Colorless to Pale-yellow to

Yellow-brown Liquid or Semi-

solid or Solid

[1]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Purity ≥96-97% [1][2]

SMILES COC(=N)C1=CC=CC=N1 [2]

InChI Key
NEGQCMNHXHSFGU-

UHFFFAOYSA-N
[1]

Computational Chemistry Data:

Descriptor Value Reference

Topological Polar Surface Area

(TPSA)
45.97 Å² [2]

LogP 1.05337 [2]

Hydrogen Bond Acceptors 3 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 1 [2]
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Synthesis of Methyl Picolinimidate
A common method for the synthesis of methyl picolinimidate involves the reaction of a nitrile

with an alcohol in the presence of a base.

Experimental Protocol: Synthesis from 2-Cyano-6-n-
propylpyridine
This protocol describes the synthesis of a derivative, methyl 2-picolineimidate, which illustrates

the general synthetic approach.

Materials:

2-Cyano-6-n-propylpyridine (10 g)

Methanol (100 ml)

Metallic sodium (0.32 g)

Acetic acid (0.82 g)

Ether (200 ml)

Procedure:

A solution of sodium methoxide in methanol is prepared by dissolving 0.32 g of metallic

sodium in 100 ml of methanol.

10 g of 2-Cyano-6-n-propylpyridine is dissolved in the prepared sodium methoxide solution.

The reaction mixture is allowed to stand overnight.

0.82 g of acetic acid is added to the mixture.

The solution is concentrated under reduced pressure.

The resulting residue is dissolved in 200 ml of ether.
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Any insoluble materials are removed by filtration.

The filtrate is concentrated under reduced pressure to yield methyl 2-picolineimidate (11.5 g,

94% yield).

Applications in Organic Synthesis
The primary utility of methyl picolinimidate is as a precursor for the synthesis of more

complex heterocyclic compounds. Its imidate functional group is reactive towards nucleophiles,

making it a valuable building block.

Synthesis of Triazolones
Methyl picolinimidate can be used to synthesize substituted triazolones, which are

heterocyclic structures of interest in medicinal chemistry.

Materials:

Methyl picolinimidate (0.80 g, 5.9 mmol)

Ethyl carbazate (0.61 g, 5.9 mmol)

Ethanol (for recrystallization)

Procedure:

Methyl picolinimidate and ethyl carbazate are combined and melted together at 200 °C.

The molten mixture is stirred for 10 minutes.

The resulting solid is recrystallized from ethanol to yield 5-(pyridin-2-yl)-2,4-dihydro-3H-1,2,4-

triazol-3-one as a white solid (0.36 g, 37% yield).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b141921?utm_src=pdf-body
https://www.benchchem.com/product/b141921?utm_src=pdf-body
https://www.benchchem.com/product/b141921?utm_src=pdf-body
https://www.benchchem.com/product/b141921?utm_src=pdf-body
https://www.chemscene.com/product/19547-38-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Picolinimidate

Reaction Intermediate

+

Ethyl Carbazate

5-(pyridin-2-yl)-2,4-dihydro-
3H-1,2,4-triazol-3-one

200°C, 10 min

Click to download full resolution via product page

Synthesis of a triazolone from methyl picolinimidate.

Potential in Drug Discovery: A Structural Analog
Perspective
While direct evidence of the biological activity of methyl picolinimidate is scarce, the

picolinamide scaffold, which is structurally related, has been explored in drug discovery. For

instance, derivatives of N-methylpicolinamide have been investigated as potential antitumor

agents. This suggests that the picolinimidate moiety could serve as a bioisosteric replacement

for the picolinamide in the design of novel therapeutic agents.

Safety and Handling
Methyl picolinimidate is a chemical that requires careful handling in a laboratory setting.

Hazard Statements:

H227: Combustible liquid.[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.
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Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

For complete safety information, refer to the material safety data sheet (MSDS) provided by the

supplier.

Conclusion
Methyl picolinimidate (CAS 19547-38-7) is a valuable chemical intermediate with

demonstrated utility in the synthesis of heterocyclic compounds. While it may not possess

significant intrinsic biological activity, its reactivity makes it a useful building block for the

creation of more complex molecules with potential applications in drug discovery and materials

science. This guide provides researchers with the foundational knowledge of its properties,

synthesis, and synthetic applications, encouraging its further exploration in the development of

novel chemical entities.
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Role of Methyl Picolinimidate in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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